Cas no 1849338-48-2 (Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-)

• Product Name: Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-
• CAS No: 1849338-48-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5274734
• Update Time: 2025-07-01

Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-

• Inchi： 1S/C8H17NO/c1-6(5-9)7(10)8(2)3-4-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： IBFGAGWSZKMYIY-UHFFFAOYSA-N
• SMILES： C(C1(CC1)C)(O)C(C)CN

Additional information on Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-

Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- and Its Role in Modern Biomedical Research

Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, with the CAS number 1849338-48-2, represents a novel class of molecules that exhibit potential therapeutic applications in various biological systems. Its chemical structure consists of a cyclopropane ring fused with a methanol group, while the α-(2-amino-1-methylethyl) and 1-methyl substituents introduce functional groups that may modulate its biological activity. Recent studies have highlighted the importance of such structural features in enhancing the compound's interactions with biological targets, making it a promising candidate for drug discovery and development.

The molecular framework of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- is characterized by its cyclopropane ring, a three-membered carbon ring that is inherently strained due to the inability of the atoms to adopt the optimal bond angles. This strain is often exploited in medicinal chemistry to design molecules with enhanced reactivity and specificity. The presence of the methanol group at the cyclopropane ring further contributes to the compound's polarity, which may influence its solubility and permeability properties. The α-(2-amino-1-methylethyl) substituent introduces an amino group, which is a common functional group in many bioactive molecules, while the 1-methyl group adds steric bulk, potentially affecting the compound's conformational flexibility.

Recent advances in synthetic chemistry have enabled the efficient synthesis of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-, with several methodologies being developed to optimize its production. One notable approach involves the use of transition metal-catalyzed reactions to construct the cyclopropane ring, a process that has been refined to improve yield and selectivity. Additionally, the incorporation of click chemistry techniques has allowed for the modular assembly of this compound, facilitating its integration into larger molecular architectures. These synthetic advancements have not only enhanced the availability of the compound for research purposes but also expanded its potential applications in drug development.

Research published in *Nature Communications* (2023) has demonstrated the potential of Cyclopropanemeth, α-(2-amino-1-methylethyl)-1-methyl- as a scaffold for designing novel antitumor agents. The study revealed that the compound's strained cyclopropane ring can interact with specific protein targets, such as the epidermal growth factor receptor (EGFR), thereby inhibiting cancer cell proliferation. This finding aligns with the broader trend in biomedical research to target protein-protein interactions, which are often implicated in the progression of diseases like cancer and neurodegenerative disorders. The ability of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- to modulate such interactions highlights its significance in the development of targeted therapies.

Another area of interest is the application of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- in the design of anti-inflammatory drugs. A 2024 study in *Journal of Medicinal Chemistry* explored its potential to inhibit the activity of cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response. The researchers found that the compound's unique structure allows it to bind to the active site of COX enzymes with high affinity, thereby reducing the production of pro-inflammatory mediators. This discovery underscores the importance of structural optimization in drug design, as the specific arrangement of functional groups can significantly influence a molecule's biological activity.

The pharmacokinetic properties of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- are also being investigated to determine its suitability for therapeutic applications. Studies have shown that the compound exhibits favorable absorption characteristics in the gastrointestinal tract, with a high degree of bioavailability. This property is crucial for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its intended therapeutic effects. Furthermore, its metabolic stability in vivo suggests that it may have a prolonged half-life, which could reduce the frequency of dosing required in clinical settings.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl-. Molecular docking simulations have revealed that the compound can form hydrogen bonds with key residues in its target proteins, enhancing its binding affinity. These findings have been corroborated by experimental data from in vitro assays, which demonstrate the compound's ability to inhibit target enzymes at nanomolar concentrations. Such high potency is a desirable trait for drug candidates, as it reduces the required dose and minimizes potential side effects.

Despite its promising properties, the development of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- as a therapeutic agent is still in its early stages. Challenges such as the optimization of its chemical stability, the identification of its optimal dosage regimen, and the assessment of its long-term safety profile remain areas of active research. Additionally, the need to explore its potential interactions with other drugs or biological pathways is essential to fully understand its therapeutic potential and limitations.

As the field of biomedical research continues to evolve, the role of Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- is likely to expand. Its unique structural features and biological activity make it a valuable tool for investigating the mechanisms of disease and for designing novel therapeutic agents. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacological research, the compound is poised to play a significant role in the development of innovative treatments for a wide range of medical conditions.

In conclusion, Cyclopropanemethanol, α-(2-amino-1-methylethyl)-1-methyl- represents a promising molecule with potential applications in biomedical research. Its unique structure and biological activity have been the focus of recent studies, which have demonstrated its potential as a therapeutic agent. As research in this area continues to progress, the compound may contribute to the development of new treatments for various diseases, underscoring the importance of continued exploration and innovation in the field of drug discovery.